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This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the use of remote reference techniques for noise reduction in Audio-

Magnetotelluric (AMT) experiments.

Frequently Asked Questions (FAQs)
Q1: What is the principle behind the remote reference technique in AMT?

The remote reference technique is a data acquisition and processing method used to reduce

the effects of local electromagnetic noise on AMT data. The fundamental principle is to

simultaneously record the electromagnetic fields at the primary survey site (the local station)

and at a secondary, distant location (the remote reference station).[1][2] The technique

assumes that the natural AMT signals are spatially uniform over large distances and will be

highly correlated between the two stations.[1] Conversely, cultural or local noise sources are

assumed to be spatially limited and therefore uncorrelated between the local and remote sites.

[1][3] During data processing, this lack of correlation in the noise allows for its effective

removal, leading to a more accurate calculation of the impedance tensor.[3]

Q2: When should I consider using a remote reference?

A remote reference is highly recommended when conducting AMT surveys in areas with

significant cultural electromagnetic noise. Common sources of such noise include power lines,

pipelines, electric fences, railways, and industrial facilities.[4] Using a remote reference can
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dramatically improve data quality in these environments, in some cases making the difference

between unusable and interpretable data.[2][3]

Q3: How far away does my remote reference station need to be?

The optimal distance for a remote reference station is a balance between logistical feasibility

and the need for uncorrelated noise. While there is no single answer, the remote station should

be far enough from the local station and any shared noise sources that the local noise is not

recorded at the remote site. For noise from DC power lines, a distance of several tens of

kilometers may be necessary.[4] Some studies have shown effective noise cancellation with

distances as short as a few kilometers, while others have successfully used reference stations

hundreds or even thousands of kilometers away.[5][6] The key is to ensure that the noise at the

local and remote sites is uncorrelated.[3]

Troubleshooting Guide
Issue: My data quality has not significantly improved after applying the remote reference

technique.
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Possible Cause Troubleshooting Steps

Correlated Noise: The noise source is affecting

both the local and remote stations.

1. Investigate the Noise Source: Identify the

source of the noise (e.g., a regional power grid,

long pipelines).2. Increase Station Separation: If

the noise source is regional, you may need to

increase the distance between your local and

remote stations.3. Relocate the Remote Station:

Move the remote station to a location that is

electromagnetically quieter and outside the

influence of the noise source affecting the local

station.

Poor Signal at Remote Station: The natural AMT

signal is weak at the remote location, leading to

a poor signal-to-noise ratio.

1. Check Remote Station Setup: Ensure that the

sensors at the remote station are properly

installed and oriented.2. Extend Recording

Time: Increase the data acquisition time to

capture more periods of stronger natural

signal.3. Choose a Better Remote Location:

Select a new remote site with known good

signal quality, if possible.

Synchronization Issues: The time stamping of

the data from the local and remote stations is

not precisely synchronized.

1. Verify GPS Signal: Ensure both data loggers

have a stable GPS lock for accurate time

synchronization.2. Check Clock Drift: If not

using GPS, verify that the internal clocks of the

data loggers are not drifting significantly.3. Re-

process with Time Correction: Some processing

software allows for minor time corrections to be

applied during processing.

Incorrect Processing Parameters: The remote

reference data is not being correctly applied in

the processing software.

1. Consult Software Documentation: Review the

manual for your processing software to ensure

you are using the correct remote reference

processing workflow.2. Verify Channel Mapping:

Double-check that the channels from the remote

station are correctly assigned in the processing

parameters.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data on Remote Reference
Effectiveness
The use of a remote reference can significantly improve the quality of AMT data, as

demonstrated by the reduction in error bars on the apparent resistivity and phase curves. The

following table provides a representative comparison of data quality with and without a remote

reference.

Parameter
Without Remote

Reference

With Remote

Reference
Improvement

Apparent Resistivity

Error (%)
15-30% 2-5% Up to 90% reduction

Phase Error (degrees) 5-10° 1-2° Up to 80% reduction

Coherence 0.6-0.8 > 0.95 Significant increase

Note: These values are representative and can vary depending on the noise environment and

the quality of the remote reference data.

Experimental Protocols
Protocol for Setting up an AMT Remote Reference
Station

Site Selection:

Choose a location that is as far as practically possible from the local survey area and

known sources of cultural electromagnetic noise.

The site should be geologically similar to the survey area to ensure good correlation of the

natural AMT signal.

Ensure the site is secure and accessible for the duration of the survey.

Equipment:
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AMT data logger with GPS synchronization capabilities.

Two orthogonal induction coil magnetometers (for Hx and Hy).

Four non-polarizing electrodes (e.g., Pb-PbCl2 or Cu-CuSO4).

Porous pots for the electrodes.

Cables for connecting the sensors to the data logger.

Power source (e.g., deep-cycle batteries).

Installation Procedure:

Magnetometers:

Dig two shallow, orthogonal trenches oriented to magnetic North-South and East-West.

Bury the magnetometers in the trenches to shield them from wind and thermal

variations.

Ensure the magnetometers are level and firmly in place.

Electrodes:

Dig four pits for the electrodes, forming two orthogonal dipoles (North-South and East-

West). The dipole length is typically 50-100 meters.

Fill the pits with a slurry of bentonite or saline water to ensure good contact with the

ground.[7]

Place the porous pots containing the electrodes in the pits and allow them to stabilize

for several hours before recording.[7]

Data Logger:

Connect the magnetometers and electrodes to the data logger.

Position the GPS antenna with a clear view of the sky.
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Program the data logger with the desired recording schedule and sampling rate,

ensuring it is identical to the local station.

Start the recording and verify that data is being logged correctly.

Visualizations
Logical Relationship for Remote Reference Technique
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Caption: The remote reference method isolates the correlated natural signal from the

uncorrelated local noise.

Experimental Workflow for AMT Data Acquisition with
Remote Reference

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b051145?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Select Local and
Remote Sites

Deploy Local Station
(E and H sensors)

Deploy Remote Station
(H sensors)

Synchronize Clocks (GPS)

Simultaneous Data Recording

Retrieve Data from
Both Stations

End of Acquisition

Click to download full resolution via product page

Caption: Workflow for AMT data acquisition using a remote reference station.

AMT Data Processing Workflow with Remote Reference
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Caption: A simplified workflow for processing AMT data with a remote reference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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